
Pimonidazole Hydrochloride: A Technical Guide
for Hypoxia Detection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pimonidazole Hydrochloride

Cat. No.: B1677890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pimonidazole hydrochloride, a key tool

in the study of cellular hypoxia. This document outlines its chemical properties, mechanism of

action, and detailed experimental protocols for its application in various research contexts.

Core Properties of Pimonidazole and its
Hydrochloride Salt
Pimonidazole and its hydrochloride salt are fundamental tools for identifying and quantifying

hypoxic cells in tissues. Their physicochemical properties are summarized below.
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Property
Pimonidazole
Hydrochloride

Pimonidazole (Free Base)

Molecular Formula C₁₁H₁₉ClN₄O₃ C₁₁H₁₈N₄O₃

Molecular Weight 290.75 g/mol [1][2][3] 254.3 g/mol [4][5]

CAS Number 70132-50-2[6] Not Applicable

Appearance Solid[4] -

Water Solubility 116 mg/mL (400 mM)[4][5] -

UV Absorbance Maximum 324 nm in 0.9% saline[4][5] -

pKa - 8.7[4][5]

Octanol-Water Partition

Coefficient
- 8.5[4][5]

Mechanism of Action: Reductive Activation in
Hypoxic Environments
Pimonidazole hydrochloride is a 2-nitroimidazole compound that serves as an exogenous

marker for hypoxia.[6] Its mechanism of action is predicated on the unique metabolic

environment of hypoxic cells, specifically those with an oxygen partial pressure (pO₂) below 10

mmHg.

Under these low-oxygen conditions, the nitro group of pimonidazole is reduced by cellular

nitroreductases. This reduction process generates reactive intermediates that covalently bind to

thiol-containing proteins, peptides, and amino acids within the cell.[4][7][8][9] These stable

adducts accumulate in hypoxic cells and can be detected using specific monoclonal antibodies,

allowing for the visualization and quantification of hypoxic regions in tissues.[4][7] The amount

of pimonidazole detected is directly proportional to the level of hypoxia within the tissue.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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